![molecular formula C10H16N2O2 B1652663 L-alpha-Amino-1H-pyrrole-1-hexanoic acid CAS No. 156539-32-1](/img/structure/B1652663.png)
L-alpha-Amino-1H-pyrrole-1-hexanoic acid
Overview
Description
L-alpha-Amino-1H-pyrrole-1-hexanoic acid, also known as APHA , is an amino acid derivative . Its chemical formula is C10H16N2O2 . The molecule consists of 30 atoms , including 16 hydrogen atoms, 10 carbon atoms, 2 nitrogen atoms, and 2 oxygen atoms . APHA is characterized by a pyrrole ring and an amino group attached to a hexanoic acid chain.
Scientific Research Applications
Transition-Metal-Free Synthesis
L-alpha-Amino-1H-pyrrole-1-hexanoic acid plays a role in the transition-metal-free synthesis of pyrrolo[1,2-a]quinoxalines. Liu et al. (2017) demonstrated an efficient protocol for synthesizing these compounds from readily available α-amino acids, showing broad functional group tolerance and forming new C-C and C-N bonds (Liu et al., 2017).
Fluorescent Protecting Group
Rasolonjatovo and Sarfati (1998) developed a fluorescent protecting group based on 6-N-(N-Methylanthranylamido)-4-Oxo-Hexanoic Acid, a derivative of levulinic acid, for hydroxyl group protection. This group is applicable in a new DNA sequencing method and can be easily removed under mild conditions (Rasolonjatovo & Sarfati, 1998).
Preparation of Alpha-Deuterated Amino Acids
Feeney et al. (1990) utilized a method involving the pyridoxal/2H2O exchange reaction of alpha-CH of amino acids, including L-alpha-Amino-1H-pyrrole-1-hexanoic acid, for preparing alpha-deuterated amino acids. This method aids in the selective incorporation of these acids into proteins, useful for NMR spectroscopic studies (Feeney et al., 1990).
Protein Bound Lysine-Derived Pyrroles
Pellegrino et al. (2000) explored the formation of protein-bound lysine-derived galactosyl and glucosyl pyrroles. They identified specific compounds in enzymatic hydrolysates from heated model systems, providing insights into the Maillard reaction and advanced glycosylation end-products (Pellegrino, De Noni, & Cattaneo, 2000).
HPLC/UV Detection of Amino Acids
Gatti et al. (2010) discussed the use of 2,5-dimethyl-1H-pyrrole-3,4-dicarbaldehyde as a derivatization reagent for HPLC analysis of amino acids. This method allows for the separation and detection of amino acid derivatives, highlighting its analytical utility (Gatti, Gioia, Leoni, & Andreani, 2010).
properties
IUPAC Name |
2-amino-6-pyrrol-1-ylhexanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2O2/c11-9(10(13)14)5-1-2-6-12-7-3-4-8-12/h3-4,7-9H,1-2,5-6,11H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVCPIDDKLUDCQJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=C1)CCCCC(C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
L-alpha-Amino-1H-pyrrole-1-hexanoic acid | |
CAS RN |
156539-32-1 | |
Record name | L-alpha-Amino-1H-pyrrole-1-hexanoic acid | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0040551 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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